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Compound of Interest

Compound Name: Alixorexton

CAS No.: 2648347-56-0

Cat. No.: B15607043

Get Quote

For Immediate Release

This document provides detailed application notes and protocols relevant to the long-term

safety studies of Alixorexton (formerly ALKS 2680), an investigational, oral, selective orexin 2

receptor (OX2R) agonist. The information is intended for researchers, scientists, and drug

development professionals interested in the clinical safety profile of this compound. Data is

primarily drawn from the Phase 2 clinical trials: Vibrance-1 (in patients with narcolepsy type 1)

and Vibrance-2 (in patients with narcolepsy type 2).

Overview of Long-Term Safety Profile
Based on the available data from the Vibrance-1 and Vibrance-2 Phase 2 studies, Alixorexton
has been reported to be generally well-tolerated.[1][2][3][4] The majority of treatment-emergent

adverse events (TEAEs) were categorized as mild to moderate in severity.[1][2][3][4] No

treatment-emergent serious adverse events have been reported in these studies.[1][2][3][4]

Furthermore, there have been no clinically meaningful safety signals observed in relation to

hepatic, renal, cardiovascular, or ophthalmic parameters.[1][2]
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Long-term safety is further being assessed in ongoing open-label extension studies for both the

Vibrance-1 and Vibrance-2 trials, where a high percentage of participants (approximately 95%)

elected to continue treatment.[2]

Quantitative Safety Data Summary
The following tables summarize the treatment-emergent adverse events (TEAEs) reported in

the Vibrance-1 and Vibrance-2 clinical trials. While specific frequency data has not been fully

disclosed in publicly available information, the most commonly reported TEAEs are listed.

Table 1: Treatment-Emergent Adverse Events in the Vibrance-1 Study (Narcolepsy Type 1)

Adverse Event Severity Notes

Pollakiuria Mild to Moderate
One of the most commonly

reported TEAEs.[1][3]

Insomnia Mild to Moderate

Events largely occurred and

resolved within the first week

of dosing. One report cited

rates of 33% for high doses

and 32% for mid-doses.[3][5]

Salivary Hypersecretion Mild to Moderate Frequently reported.[1][3]

Urinary Urgency Mild to Moderate
One of the most commonly

reported TEAEs.[1][3]

Blurred Vision Mild to Moderate

Events were mostly mild,

intermittent, and largely

occurred and resolved within

the first three days of

treatment. One report

mentioned that 7 of 24 patients

on high doses experienced

this.[1][3][5]

Table 2: Treatment-Emergent Adverse Events in the Vibrance-2 Study (Narcolepsy Type 2)
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Adverse Event Severity Notes

Pollakiuria Mild to Moderate
One of the most commonly

reported TEAEs.[2][6]

Insomnia Mild to Moderate
One of the most commonly

reported TEAEs.[2][6]

Urinary Urgency Mild to Moderate
One of the most commonly

reported TEAEs.[2][6]

Dizziness Mild to Moderate
One of the most commonly

reported TEAEs.[2][6]

Headache Mild to Moderate
One of the most commonly

reported TEAEs.[2][6]

Experimental Protocols
The following are generalized protocols for the Phase 2 studies based on available information.

Vibrance-1 Study Protocol (NCT06358950)
Study Title: A Phase 2, Randomized, Double-Blind, Dose-Range-Finding, Placebo-Controlled

Study Evaluating the Safety and Efficacy of Alixorexton in Adults with Narcolepsy Type 1

(NT1).[3][7]

Patient Population: 92 adult participants diagnosed with NT1.[3][8]

Study Design: A global, randomized, double-blind, placebo-controlled, parallel-group study.

[3][9]

Treatment Arms:

Alixorexton 4 mg, once daily

Alixorexton 6 mg, once daily

Alixorexton 8 mg, once daily
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Placebo, once daily

Treatment Duration: 6 weeks for the double-blind period.[3]

Primary Endpoint: To assess the improvement in wakefulness as measured by the change

from baseline in mean sleep latency on the Maintenance of Wakefulness Test (MWT) at

week 6.[9]

Secondary Endpoints:

Change from baseline in the Epworth Sleepiness Scale (ESS) score at week 6.[9]

Mean weekly cataplexy rate (WCR).[9]

Incidence of adverse events.[9]

Exploratory Endpoints: Patient-reported outcomes on disease severity, fatigue, and

cognition.[4]

Long-Term Safety Assessment: Participants who completed the double-blind portion were

eligible to enroll in a 7-week open-label safety extension study, followed by a long-term

safety study.[4]

Vibrance-2 Study Protocol (NCT06555783)
Study Title: A Phase 2, Randomized, Double-Blind, Dose-Range-Finding, Placebo-Controlled

Study Evaluating the Safety and Efficacy of Alixorexton in Adults with Narcolepsy Type 2

(NT2).[5]

Patient Population: 93 adult participants diagnosed with NT2.[10]

Study Design: A randomized, double-blind, placebo-controlled, parallel-group study.[10]

Treatment Arms:

Alixorexton 10 mg, once daily

Alixorexton 14 mg, once daily
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Alixorexton 18 mg, once daily

Placebo, once daily

Treatment Duration: 8 weeks for the double-blind period.[5]

Primary Endpoints:

Change from baseline in the Maintenance of Wakefulness Test (MWT) at week 8.

Change from baseline in the Epworth Sleepiness Scale (ESS) at week 8.

Secondary Endpoint: Safety and tolerability, including the incidence of adverse events, vital

signs, and clinical laboratory assessments.

Exploratory Endpoints: Patient-reported outcomes on disease severity, fatigue, and

cognition.

Long-Term Safety Assessment: Participants who completed the double-blind portion were

eligible to enroll in a 5-week open-label extension study, followed by a long-term safety

study.
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Mechanism of Action of Alixorexton.
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General Workflow of Vibrance Phase 2 Trials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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